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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the

extraction of heavy metals from aqueous solutions using the ionic liquid

trihexyltetradecylphosphonium chloride, commercially known as Cyphos IL 101.

Introduction
Trihexyltetradecylphosphonium chloride ([THTDP][Cl]) is a phosphonium-based ionic liquid

that has demonstrated significant potential as an extractant for various heavy metals from

aqueous solutions.[1][2][3] Its application in liquid-liquid extraction processes offers an

alternative to conventional organic solvents, which are often volatile, flammable, and toxic.[4][5]

[6] The primary mechanism for heavy metal extraction using [THTDP][Cl] is through anion

exchange, where an anionic metal complex in the aqueous phase is exchanged for the chloride

ion of the ionic liquid.[4][7][8][9]

Applications
The primary application of trihexyltetradecylphosphonium chloride in this context is the

removal and recovery of heavy metals from industrial wastewater and process streams. It has

been effectively used for the extraction of several heavy metals, including but not limited to:
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Lead (Pb)[4][7][8][10]

Cadmium (Cd)[11][12]

Cobalt (Co)[1][13]

Nickel (Ni)[1]

Zinc (Zn)[14]

Data Presentation
The efficiency of heavy metal extraction using trihexyltetradecylphosphonium chloride is

influenced by several factors, including the concentration of the acid in the aqueous phase, the

type of diluent used for the ionic liquid, and the extraction time.

Table 1: Extraction Efficiency of Lead (Pb) under Various
Conditions

Metal
Ion

Initial
Concent
ration

[THTDP]
[Cl]
Concent
ration

Diluent
Aqueou
s Phase

Extracti
on Time
(min)

Extracti
on
Efficien
cy (%)

Referen
ce

Pb(II) 100 ppm 5% (v/v) Toluene 1 M HCl 5 ~80 [4]

Pb(II) 100 ppm 5% (v/v) Toluene 3 M HCl 5-25 ~80

Pb(II) 100 ppm 5% (v/v) Corn Oil 1 M HCl 5-10 44-56 [4]

Pb(II) 100 ppm 5% (v/v) Corn Oil 3 M HCl 5-10 44-56

Note: The extraction efficiency was found to decrease with an increase in HCl concentration

from 1 M to 3 M due to competition from excess chloride ions.[4][7] Toluene as a diluent

showed higher extraction efficiency compared to corn oil, which is attributed to the lower

viscosity of toluene.[4][7]

Table 2: Extraction of Other Heavy Metals
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Metal Ion Extractant System Key Findings Reference

Cd(II)
0.04 M [THTDP][Cl] in

kerosene
99% extraction [11]

Co(II) & Ni(II) [THTDP][Decanoate]

Separation is

dependent on chloride

ion concentration, with

different speciation of

metal ions affecting

extraction.

[1]

Fe(III) from Nd(III) Undiluted [THTDP][Cl]

Highly efficient

separation with over

99.98% iron

extraction.

[13]

Sm(III) from Co(II) Undiluted [THTDP][Cl]
Effective separation

achieved.
[13]

Experimental Protocols
This section outlines a general protocol for the liquid-liquid extraction of lead from an acidic

aqueous solution using trihexyltetradecylphosphonium chloride.

Materials and Reagents
Trihexyltetradecylphosphonium chloride ([THTDP][Cl], Cyphos IL 101)

Toluene (or other suitable diluent)

Lead nitrate (Pb(NO₃)₂) or other soluble lead salt

Hydrochloric acid (HCl), concentrated

Deionized water

Separatory funnels
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Mechanical shaker or vortex mixer

Centrifuge (optional, for enhancing phase separation)

Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) or Atomic Absorption

Spectroscopy (AAS) for metal concentration analysis

Preparation of Solutions
Aqueous Phase (Lead Solution):

Prepare a stock solution of 1000 ppm Pb(II) by dissolving the appropriate amount of lead

nitrate in deionized water.

Prepare the working aqueous phase by diluting the stock solution to the desired

concentration (e.g., 100 ppm) and acidifying with HCl to the desired concentration (e.g., 1

M).

Organic Phase (Extractant Solution):

Prepare a 5% (v/v) solution of [THTDP][Cl] in toluene. For example, to prepare 100 mL of

the solution, mix 5 mL of [THTDP][Cl] with 95 mL of toluene.

Extraction Procedure
Place equal volumes (e.g., 20 mL) of the aqueous lead solution and the organic extractant

solution into a separatory funnel.

Shake the mixture vigorously for a predetermined time (e.g., 5-10 minutes) to ensure

thorough mixing and facilitate mass transfer between the two phases.[4][7] Equilibrium is

typically reached within this timeframe.[4][7]

Allow the phases to separate. If the emulsion is stable, centrifugation can be used to aid in

phase separation.

Carefully separate the aqueous phase (the lower layer) from the organic phase.

Analyze the concentration of lead remaining in the aqueous phase using ICP-OES or AAS.
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The extraction efficiency (E%) can be calculated using the following formula: E% = [ (C₀ - Cₑ)

/ C₀ ] * 100 where C₀ is the initial concentration of lead in the aqueous phase and Cₑ is the

equilibrium concentration of lead in the aqueous phase after extraction.

Stripping (Back-Extraction) Procedure
To recover the extracted metal and regenerate the ionic liquid, a stripping step can be

performed.

Take the metal-loaded organic phase from the extraction step.

Contact it with a suitable stripping agent. For lead, a dilute solution of a complexing agent

like EDTA or a different acid solution (e.g., nitric acid) can be tested.[13]

Follow a similar liquid-liquid contact procedure as in the extraction step.

Analyze the metal concentration in the stripping solution to determine the recovery efficiency.

Visualizations
Diagram 1: Experimental Workflow for Heavy Metal
Extraction
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Caption: Workflow for heavy metal extraction using [THTDP][Cl].

Diagram 2: Anion Exchange Mechanism for Lead
Extraction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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